3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF

• IUPAC Name: bromozinc(1+);1,2-dimethoxybenzene-5-ide
• InChI: InChI=1S/C8H9O2.BrH.Zn/c1-9-7-5-3-4-6-8(7)10-2;;/h3,5-6H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key: MOEPNRJSQAKIJS-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=[C-]C=C1)OC.[Zn+]Br
• Molecular Formula: C8H9BrO2Zn
• Molecular Weight: 282.4 g/mol

Description

3,4-Dimethoxyphenylzinc bromide (DMPZnBr) is an organometallic compound with a molecular formula of C8H10BrO2Zn. It is a colorless solid that is soluble in many organic solvents, including tetrahydrofuran (THF). DMPZnBr is used in organic synthesis as a reagent in a variety of reactions, including the formation of carbon-carbon bonds, the synthesis of aryl halides, and the synthesis of heterocyclic compounds.

Mechanism of Action

3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF acts as a reagent in organic synthesis. It reacts with aryl halides to form carbon-carbon bonds, and it can also be used to synthesize heterocyclic compounds. The reaction occurs in the presence of a base, such as potassium carbonate, and the reaction is carried out in a solvent such as THF at a temperature of 80-90°C.
Biochemical and Physiological Effects
3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF has no known biochemical or physiological effects. It is used as a reagent in organic synthesis and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is soluble in many organic solvents, including THF. It is also a relatively stable compound, and it can be stored for long periods of time without degradation. However, it is toxic and should be handled with care.

Future Directions

The use of 3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF in organic synthesis has the potential to be further explored. For example, it could be used to synthesize more complex molecules, such as peptides and proteins. It could also be used to synthesize pharmaceuticals, pesticides, and other organic compounds. Additionally, the use of 3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF in the synthesis of heterocyclic compounds could be further investigated. Finally, the development of new methods for the synthesis of 3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF could be explored.

Synthesis Methods

3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF can be synthesized by the reaction of 3,4-dimethoxyphenol with zinc bromide in the presence of a base, such as potassium carbonate. The reaction is carried out in a solvent such as THF at a temperature of 80-90°C. The reaction yields 3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF in a yield of up to 95%.

Scientific Research Applications

3,4-Dimethoxyphenylzinc bromide, 0.50 M in THF has a wide range of applications in scientific research. It is used as a reagent for the synthesis of aryl halides, for the formation of carbon-carbon bonds, and for the synthesis of heterocyclic compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.